Cas no 111537-01-0 (1,5-Diazabicyclo[3.1.0]hexane, 3,3-dimethyl-6-(1-methylethyl)-)

• Product Name: 1,5-Diazabicyclo[3.1.0]hexane, 3,3-dimethyl-6-(1-methylethyl)-
• CAS No: 111537-01-0
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• CID: 129306
• PubChem ID: 14388378
• Update Time: 2025-04-18

1,5-Diazabicyclo[3.1.0]hexane, 3,3-dimethyl-6-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,5-Diazabicyclo[3.1.0]hexane, 3,3-dimethyl-6-(1-methylethyl)-
• 3,3-dimethyl-6-propan-2-yl-1,5-diazabicyclo[3.1.0]hexane
• 1,5-Diazabicyclo[3.1.0]hexane, 3,3-dimethyl-6-(1-methylethyl)-
• 111537-01-0

• Inchi： 1S/C9H18N2/c1-7(2)8-10-5-9(3,4)6-11(8)10/h7-8H,5-6H2,1-4H3
• InChI Key： DWKHBOMBDDUBHX-UHFFFAOYSA-N
• SMILES： N12CC(C)(C)CN1C2C(C)C

Computed Properties

• Exact Mass: 154.14714
• Monoisotopic Mass: 154.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 6Ų

Experimental Properties

• PSA: 6.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Diazinanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes